molecular formula C11H22N2O2 B8779606 Tert-butyl 2-amino-2-piperidin-4-ylacetate

Tert-butyl 2-amino-2-piperidin-4-ylacetate

Cat. No. B8779606
M. Wt: 214.30 g/mol
InChI Key: QMAZXLIQRHWUJS-UHFFFAOYSA-N
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Description

Tert-butyl 2-amino-2-piperidin-4-ylacetate is a useful research compound. Its molecular formula is C11H22N2O2 and its molecular weight is 214.30 g/mol. The purity is usually 95%.
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properties

Product Name

Tert-butyl 2-amino-2-piperidin-4-ylacetate

Molecular Formula

C11H22N2O2

Molecular Weight

214.30 g/mol

IUPAC Name

tert-butyl 2-amino-2-piperidin-4-ylacetate

InChI

InChI=1S/C11H22N2O2/c1-11(2,3)15-10(14)9(12)8-4-6-13-7-5-8/h8-9,13H,4-7,12H2,1-3H3

InChI Key

QMAZXLIQRHWUJS-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)C(C1CCNCC1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-(Boc-aminomethyl)pyridine (20 g, 96 mmol) was treated with 5 g of 5% rhodium on carbon and was stirred under 4.1 bar (60 psig) of H2 overnight. Filtration through diatomaceous earth and evaporation of the solvent afforded 20 g (99%) of the title compound.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
catalyst
Reaction Step One
Yield
99%

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